N-(2-cyclohexyl-2-hydroxyethyl)-3-(4-methanesulfonylphenyl)propanamide
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Description
N-(2-cyclohexyl-2-hydroxyethyl)-3-(4-methanesulfonylphenyl)propanamide is a useful research compound. Its molecular formula is C18H27NO4S and its molecular weight is 353.48. The purity is usually 95%.
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Scientific Research Applications
Analytical Chemistry Applications
- Analytical Method Development : A study detailed the synthesis and characterization of various compounds, including a focus on analytical profiles of methoxetamine and related compounds. These methods could be applicable for analyzing N-(2-cyclohexyl-2-hydroxyethyl)-3-(4-(methylsulfonyl)phenyl)propanamide in biological matrices, highlighting the importance of advanced analytical techniques in drug analysis and pharmacokinetics studies De Paoli et al., 2013.
Drug Metabolism and Pharmacokinetics
- Metabolite Identification and Production : The application of biocatalysis to drug metabolism was demonstrated by producing mammalian metabolites of a biaryl-bis-sulfonamide AMPA receptor potentiator using Actinoplanes missouriensis. This approach might offer insights into the metabolic pathways and pharmacokinetics of N-(2-cyclohexyl-2-hydroxyethyl)-3-(4-(methylsulfonyl)phenyl)propanamide, facilitating the development of safer and more effective therapeutic agents Zmijewski et al., 2006.
Organic Synthesis and Medicinal Chemistry
- Synthesis of Cyclohexane Derivatives : Research on the synthesis of cyclohexane derivatives with potential antimicrobial properties was conducted, offering a foundation for developing novel antimicrobial agents. These findings could guide the synthesis and functionalization of N-(2-cyclohexyl-2-hydroxyethyl)-3-(4-(methylsulfonyl)phenyl)propanamide for targeted therapeutic applications Shoaib, 2019.
Drug Development and Pharmacology
- Anti-inflammatory and Antitumor Effects : A novel class of cyclooxygenase inhibitors, including sulfonamide derivatives, was synthesized, demonstrating significant anti-inflammatory and in vitro antitumor effects. Although not directly related, this research highlights the potential of sulfonamide derivatives in drug development, suggesting that N-(2-cyclohexyl-2-hydroxyethyl)-3-(4-(methylsulfonyl)phenyl)propanamide could be investigated for similar pharmacological activities Harrak et al., 2010.
Properties
IUPAC Name |
N-(2-cyclohexyl-2-hydroxyethyl)-3-(4-methylsulfonylphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27NO4S/c1-24(22,23)16-10-7-14(8-11-16)9-12-18(21)19-13-17(20)15-5-3-2-4-6-15/h7-8,10-11,15,17,20H,2-6,9,12-13H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUPJKPJLOIEZKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)CCC(=O)NCC(C2CCCCC2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.